Cas no 887348-25-6 (N-(4-fluorophenyl)-5-(4-methoxy-2-nitrophenyl)furan-2-carboxamide)

• Product Name: N-(4-fluorophenyl)-5-(4-methoxy-2-nitrophenyl)furan-2-carboxamide
• CAS No: 887348-25-6
• MF: C₁₈H₁₃FN₂O₅
• MW: 356.304628133774
• CID: 6384994
• PubChem ID: 7465144
• Update Time: 2025-05-25

N-(4-fluorophenyl)-5-(4-methoxy-2-nitrophenyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-5-(4-methoxy-2-nitrophenyl)furan-2-carboxamide
• VU0607149-1
• 887348-25-6
• AKOS002255915
• F3244-0331

• Inchi： 1S/C18H13FN2O5/c1-25-13-6-7-14(15(10-13)21(23)24)16-8-9-17(26-16)18(22)20-12-4-2-11(19)3-5-12/h2-10H,1H3,(H,20,22)
• InChI Key： VLCGQODBWYLEKU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(C1=CC=C(C2C=CC(=CC=2[N+](=O)[O-])OC)O1)=O

Computed Properties

• Exact Mass: 356.08084968g/mol
• Monoisotopic Mass: 356.08084968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 97.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-fluorophenyl)-5-(4-methoxy-2-nitrophenyl)furan-2-carboxamide

Comprehensive Overview of N-(4-fluorophenyl)-5-(4-methoxy-2-nitrophenyl)furan-2-carboxamide (CAS No. 887348-25-6)

N-(4-fluorophenyl)-5-(4-methoxy-2-nitrophenyl)furan-2-carboxamide (CAS No. 887348-25-6) is a synthetic organic compound that has garnered significant attention in pharmaceutical and materials science research. This furancarboxamide derivative is characterized by its unique molecular structure, featuring a fluorophenyl group and a methoxynitrophenyl moiety, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its structure-activity relationship (SAR), as it may offer insights into designing novel therapeutic agents.

The compound's CAS number 887348-25-6 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its molecular formula and weight are frequently searched by chemists aiming to synthesize or analyze this compound. Recent trends in AI-driven drug discovery have further amplified interest in furancarboxamides, as computational models predict their binding affinities to biological targets. This aligns with the growing demand for precision medicine and targeted therapies, making N-(4-fluorophenyl)-5-(4-methoxy-2-nitrophenyl)furan-2-carboxamide a subject of ongoing investigation.

From a synthetic chemistry perspective, the compound's nitro and methoxy functional groups offer versatile sites for further chemical modifications. This adaptability is crucial for developing small-molecule inhibitors or fluorescent probes, which are widely used in biochemical assays. Additionally, its furan ring has been explored in material science for designing organic semiconductors due to its electron-rich properties. Such interdisciplinary applications highlight the compound's relevance beyond traditional pharmaceuticals.

Environmental and green chemistry considerations are also shaping research around this compound. Scientists are optimizing synthetic routes to minimize waste and energy consumption, addressing the sustainability concerns prevalent in modern chemical industries. Questions like "How to synthesize N-(4-fluorophenyl)-5-(4-methoxy-2-nitrophenyl)furan-2-carboxamide efficiently?" or "What are the biological activities of furancarboxamide derivatives?" are commonly searched, reflecting the compound's practical and theoretical significance.

In summary, N-(4-fluorophenyl)-5-(4-methoxy-2-nitrophenyl)furan-2-carboxamide (CAS No. 887348-25-6) represents a promising scaffold in medicinal and materials chemistry. Its structural features and potential applications continue to inspire innovations across multiple scientific domains, making it a focal point for future research endeavors.